Cas no 73623-06-0 (hydroxyacetyl (3,4-dichlorophenyl)dithiocarbamate)

• Product name: hydroxyacetyl (3,4-dichlorophenyl)dithiocarbamate
• CAS No: 73623-06-0
• MF: C₉H₇Cl₂NO₂S₂
• MW: 296.193377733231
• CID: 1765773
• PubChem ID: 3056257

hydroxyacetyl (3,4-dichlorophenyl)dithiocarbamate Chemical and Physical Properties

Names and Identifiers

• hydroxyacetyl (3,4-dichlorophenyl)dithiocarbamate
• 3,4-Dichlorophenyldithiocarbamic acid carboxymethyl ester
• S-[(3,4-dichlorophenyl)carbamothioyl] 2-hydroxyethanethioate
• DTXSID00223818
• Carbanilic acid, 3,4-dichlorodithio-, glycolate
• S-(3,4-Dichlor-phenyl-thiocarbamoyl)-thioglykolsaeure [German]
• S-(3,4-Dichlor-phenyl-thiocarbamoyl)-thioglykolsaeure
• 3,4-Dichlorodithiocarbanilic acid glycolate
• 73623-06-0

• Inchi： InChI=1S/C9H7Cl2NO2S2/c10-6-2-1-5(3-7(6)11)12-9(15)16-8(14)4-13/h1-3,13H,4H2,(H,12,15)
• InChI Key： KZYJKWNMZDRNII-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1NC(=S)SC(=O)CO)Cl)Cl

Computed Properties

• Exact Mass: 294.9295262g/mol
• Monoisotopic Mass: 294.9295262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 107Ų